Cas no 2229100-29-0 (5-(4-Bromophenyl)-2-hydroxy-2-methylpentanoic acid)

• Product Name: 5-(4-Bromophenyl)-2-hydroxy-2-methylpentanoic acid
• CAS No: 2229100-29-0
• MF: C₁₂H₁₅BrO₃
• MW: 287.149703264236
• CID: 5793985
• PubChem ID: 165712275
• Update Time: 2025-10-19

5-(4-Bromophenyl)-2-hydroxy-2-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-bromophenyl)-2-hydroxy-2-methylpentanoic acid
• EN300-1934870
• 2229100-29-0
• 5-(4-Bromophenyl)-2-hydroxy-2-methylpentanoic acid

• Inchi： 1S/C12H15BrO3/c1-12(16,11(14)15)8-2-3-9-4-6-10(13)7-5-9/h4-7,16H,2-3,8H2,1H3,(H,14,15)
• InChI Key： IFFPERDBZFZKPD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CCCC(C(=O)O)(C)O

Computed Properties

• Exact Mass: 286.02046g/mol
• Monoisotopic Mass: 286.02046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 57.5Ų

Additional information on 5-(4-Bromophenyl)-2-hydroxy-2-methylpentanoic acid

Introduction to 5-(4-Bromophenyl)-2-hydroxy-2-methylpentanoic acid (CAS No. 2229100-29-0)

5-(4-Bromophenyl)-2-hydroxy-2-methylpentanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2229100-29-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a 4-bromophenyl group and a hydroxyl-substituted pentanoic acid backbone, exhibits unique structural and functional properties that make it a valuable intermediate in the development of novel therapeutic agents.

The molecular structure of 5-(4-Bromophenyl)-2-hydroxy-2-methylpentanoic acid consists of a branched five-carbon chain with a carboxylic acid functional group at one end and a hydroxyl group on the second carbon. The presence of the 4-bromophenyl moiety introduces a halogenated aromatic ring, which is a common feature in many biologically active molecules. This structural motif allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the synthesis of more complex derivatives.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing the 4-bromophenyl scaffold. The bromine atom in this position enhances lipophilicity and metabolic stability, making it an attractive feature for drug design. Additionally, the hydroxyl group provides a site for hydrogen bonding interactions, which can be crucial for binding to biological targets. These characteristics have positioned 5-(4-Bromophenyl)-2-hydroxy-2-methylpentanoic acid as a versatile building block for medicinal chemists.

One of the most compelling applications of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways and are implicated in various diseases, including cancer. By incorporating the 4-bromophenyl and hydroxyl functionalities into a kinase inhibitor scaffold, researchers can fine-tune binding affinity and selectivity. For instance, recent studies have demonstrated that derivatives of 5-(4-Bromophenyl)-2-hydroxy-2-methylpentanoic acid exhibit inhibitory activity against specific kinases, making them promising candidates for further development.

Another area where this compound has shown promise is in the development of anti-inflammatory agents. Chronic inflammation is associated with numerous pathological conditions, and targeting inflammatory pathways has become a major focus in drug discovery. The structural features of 5-(4-Bromophenyl)-2-hydroxy-2-methylpentanoic acid, particularly the hydroxyl group and the aromatic ring, allow for interactions with inflammatory mediators and signaling proteins. Preliminary studies suggest that certain derivatives may modulate inflammatory responses by inhibiting key enzymes such as COX-2 or LOX.

The synthesis of 5-(4-Bromophenyl)-2-hydroxy-2-methylpentanoic acid typically involves multi-step organic transformations starting from readily available precursors. The introduction of the 4-bromophenyl group can be achieved through bromination reactions on phenyl-containing compounds, while the hydroxyl and carboxylic acid functionalities can be incorporated via oxidation or hydrolysis steps. Advanced synthetic methodologies, such as asymmetric hydrogenation or enzymatic resolutions, may also be employed to enhance enantioselectivity and yield.

In conclusion, 5-(4-Bromophenyl)-2-hydroxy-2-methylpentanoic acid (CAS No. 2229100-29-0) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules targeting various therapeutic areas. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow further.